4-{1-[(4-methyl-1H-imidazol-5-yl)carbonyl]piperidin-4-yl}pyridine

• IUPAC Name: (5-methyl-1H-imidazol-4-yl)-(4-pyridin-4-ylpiperidin-1-yl)methanone
• InChI: InChI=1S/C15H18N4O/c1-11-14(18-10-17-11)15(20)19-8-4-13(5-9-19)12-2-6-16-7-3-12/h2-3,6-7,10,13H,4-5,8-9H2,1H3,(H,17,18)
• InChI Key: ODTKHBYNIOJAJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN1)C(=O)N2CCC(CC2)C3=CC=NC=C3
• Molecular Formula: C15H18N4O
• Molecular Weight: 270.33 g/mol

Description

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole compounds can vary widely depending on the specific compound and its intended use. Many imidazole compounds are used in medicine due to their broad range of chemical and biological properties.

Future Directions

Imidazole has become an important synthon in the development of new drugs. With the increasing public health problems due to antimicrobial resistance in drug therapy, there is a need for the development of new drugs that overcome these problems. Therefore, the future directions in the field of imidazole research could involve the development of novel drugs to treat infectious diseases.